Cas no 219725-67-4 (tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate)

Technical Introduction: tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate is a versatile heterocyclic building block widely used in medicinal chemistry and pharmaceutical research. Its key structural features—a piperazine core and an azetidine moiety—make it valuable for designing bioactive molecules, particularly in the development of CNS-targeting agents and receptor modulators. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthesis while allowing selective deprotection for further functionalization. This compound’s rigid yet flexible scaffold facilitates the exploration of structure-activity relationships (SAR) in drug discovery. Its high purity and well-defined reactivity profile ensure reliable performance in coupling reactions, making it a preferred intermediate for constructing complex pharmacophores.
tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate structure
219725-67-4 structure
Product Name:tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate
CAS No:219725-67-4
MF:C12H23N3O2
MW:241.329922914505
MDL:MFCD09264437
CID:850795
PubChem ID:21183794
Update Time:2026-04-29

tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate
    • 1-N-Boc-4-azetidin-3-yl-piperazine
    • 1-Piperazinecarboxylic acid, 4-(3-azetidinyl)-, 1,1-dimethylethyl ester
    • 4-Azetidin-3-yl-piperazine-1-carboxylic acid tert-butyl ester
    • BH268
    • FC0199
    • MDL： MFCD09264437
    • Inchi： InChI=1S/C12H23N3O2/c1-12(2,3)17-11(16)15-6-4-14(5-7-15)10-8-13-9-10/h10,13H,4-9H2,1-3H3
    • InChI Key： FWKMGWWNAQGBFB-UHFFFAOYSA-N
    • SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C2CNC2

Computed Properties

  • Exact Mass: 241.17900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.115
  • PSA: 44.81000
  • LogP: 0.71550

tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate Security Information

  • Signal Word：Warning
  • Hazard Statement： H411
  • Warning Statement： P273
  • Hazard Category Code： 51/53
  • Safety Instruction： 61
  • Hazardous Material Identification： N
  • Storage Condition：2-8 °C

tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
048465-250mg
1-N-Boc-4-Azetidin-3-yl-piperazine
 219725-67-4 95%
250mg
 ￡106.00 2022-02-28
Alichem
A139001674-1g
tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate
 219725-67-4 97%
1g
 $434.72 2023-09-02
Alichem
A139001674-5g
tert-Butyl 4-(azetidin-3-yl)piperazine-1-carboxylate
 219725-67-4 97%
5g
 $988.80 2023-09-02
TRC
B630348-10mg
1-Boc-4-(azetidin-3-yl)piperazine
 219725-67-4
10mg
 $ 50.00 2022-06-07
TRC
B630348-50mg
1-Boc-4-(azetidin-3-yl)piperazine
 219725-67-4
50mg
 $ 95.00 2022-06-07
TRC
B630348-100mg
1-Boc-4-(azetidin-3-yl)piperazine
 219725-67-4
100mg
 $ 135.00 2022-06-07
abcr
AB283989-1 g
4-Azetidin-3-yl-piperazine-1-carboxylic acid tert-butyl ester, 97%; .
 219725-67-4 97%
1 g
 €449.90 2023-07-20
Chemenu
CM170080-1g
tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate
 219725-67-4 95%+
1g
 $875 2023-03-07
AstaTech
56824-0.25/G
1-N-BOC-4-AZETIDIN-3-YL-PIPERAZINE
 219725-67-4 97%
0.25g
 $94 2023-09-17
AstaTech
56824-1/G
1-N-BOC-4-AZETIDIN-3-YL-PIPERAZINE
 219725-67-4 97%
1g
 $250 2023-09-17

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